Cas no 2763740-60-7 (trans-3-(Phenylmethyl)cyclobutanol)

• Product Name: trans-3-(Phenylmethyl)cyclobutanol
• CAS No: 2763740-60-7
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5457892
• PubChem ID: 71742394
• Update Time: 2025-10-28

trans-3-(Phenylmethyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 2728725-07-1
• EN300-37378852
• MFCD22556326
• 3-BENZYLCYCLOBUTAN-1-OL
• 3-BENZYLCYCLOBUTANOL
• 197718-49-3
• (1s,3r)-3-benzylcyclobutan-1-ol
• (1r,3s)-3-benzylcyclobutan-1-ol
• EN300-7423509
• XHA71849
• EN300-37080576
• Z1551917814
• 2763740-60-7
• AS-38575
• CS-0449169
• trans-3-(Phenylmethyl)cyclobutanol

• Inchi： 1S/C11H14O/c12-11-7-10(8-11)6-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11-
• InChI Key： BWMAGQUALUZHSB-XYPYZODXSA-N
• SMILES： [C@@H]1(O)C[C@@H](CC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 268.5±9.0 °C(Predicted)
• pka: 15.31±0.40(Predicted)

Additional information on trans-3-(Phenylmethyl)cyclobutanol

trans-3-(Phenylmethyl)cyclobutanol: A Comprehensive Overview

trans-3-(Phenylmethyl)cyclobutanol, also known by its CAS number 2763740-60-7, is a compound of significant interest in the field of organic chemistry. This compound, characterized by its unique cyclobutanol ring structure and phenylmethyl substituent, has garnered attention due to its potential applications in drug discovery, material science, and synthetic chemistry. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The synthesis of trans-3-(Phenylmethyl)cyclobutanol involves a series of carefully designed reactions that exploit the reactivity of the cyclobutanol ring. Researchers have employed both traditional and innovative methods to achieve high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the selective formation of the trans-isomer, which is critical for its desired properties. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

In terms of physical and chemical properties, trans-3-(Phenylmethyl)cyclobutanol exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's ability to form stable complexes with metal ions has been explored in recent studies, revealing its potential as a ligand in coordination chemistry.

The biological activity of trans-3-(Phenylmethyl)cyclobutanol has been a focal point of recent research. Studies have demonstrated its anti-inflammatory and antioxidant properties, suggesting its potential use in pharmaceutical applications. Moreover, preliminary tests indicate that it may possess cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

In addition to its biological applications, trans-3-(Phenylmethyl)cyclobutanol has shown promise in materials science. Its rigid cyclobutane ring structure contributes to unique mechanical properties, which could be harnessed in the development of advanced polymers and materials with tailored mechanical behavior. Researchers are currently exploring its use as a monomer in polymer synthesis, with early results indicating favorable compatibility with existing polymerization techniques.

The versatility of trans-3-(Phenylmethyl)cyclobutanol extends to its role as an intermediate in complex molecule synthesis. Its ability to undergo various functional group transformations makes it an invaluable tool for constructing intricate molecular architectures. Recent examples include its use in the total synthesis of natural products and bioactive compounds, where it serves as a key intermediate enabling the construction of complex stereochemical motifs.

In conclusion, trans-3-(Phenylmethyl)cyclobutanol, with its unique structural features and diverse applications, continues to be a subject of intense research interest. As advancements in synthetic methodologies and computational modeling techniques unfold, the potential for this compound to contribute to groundbreaking discoveries across multiple disciplines remains immense.